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Compound of Interest

Didesmethyl Chlorpheniramine
Compound Name:
Maleate Salt

CAS No.: 23052-94-0

Cat. No.: B1140656

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the critical quality attributes of
Didesmethyl Chlorpheniramine Maleate Salt, a primary metabolite of the first-generation
antihistamine, Chlorpheniramine. This document outlines a representative Certificate of
Analysis (CoA), details relevant experimental protocols, and illustrates the metabolic pathway
of its parent compound.

Representative Certificate of Analysis

The following table summarizes the typical quality specifications for Didesmethyl
Chlorpheniramine Maleate Salt when supplied as a reference standard for research and
pharmaceutical development. These values are representative and may vary between different
batches and suppliers.
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Test Specification Result
Appearance White to off-white solid Conforms
Identification (IR, NMR) Conforms to structure Conforms
Assay (by HPLC) >98.0% 99.5%
Related Compounds (by

HPLC)

- Desmethyl Chlorpheniramine < 0.5% 0.15%

- Chlorpheniramine <0.5% 0.10%

- Unspecified Impurities <0.10% <0.05%

- Total Impurities <1.0% 0.25%
Residual Solvents (by GC-HS)

- Methanol < 3000 ppm[1] 50 ppm

- Acetone < 5000 ppm[1] <10 ppm

- Dichloromethane

< 600 ppm[1]

Not Detected

Water Content (Karl Fischer) <1.0% 0.2%
Heavy Metals < 20 ppm <10 ppm
Sulphated Ash <0.1% 0.05%
Physicochemical Properties
Property Value Source
CAS Number 23052-94-0 [2]
Molecular Formula C18H19CIN204 [2]
Molecular Weight 362.81 g/mol [2]

Experimental Protocols
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Purity and Impurity Determination by High-Performance
Liquid Chromatography (HPLC)

This method is designed for the quantitative determination of the purity of Didesmethyl
Chlorpheniramine Maleate Salt and for the detection and quantification of its related
substances.

e Chromatographic System:

o

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pum patrticle size).

[¢]

Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., phosphate buffer)
and an organic solvent (e.g., acetonitrile).

[¢]

Flow Rate: 1.0 mL/min.

[e]

Column Temperature: 30°C.

Detection: UV at 225 nm.

o

¢ Preparation of Solutions:

o Standard Solution: A known concentration of Didesmethyl Chlorpheniramine Maleate
Salt reference standard is prepared in a suitable diluent (e.g., a mixture of water and

acetonitrile).

o Sample Solution: The sample is accurately weighed and dissolved in the diluent to a
similar concentration as the standard solution.

e Procedure:
o Inject equal volumes of the standard and sample solutions into the chromatograph.
o Record the chromatograms and measure the peak areas.

o The purity is calculated by comparing the peak area of the main peak in the sample
solution to that in the standard solution.
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o Impurities are identified by their relative retention times and quantified against the principal
peak or a qualified impurity standard.

Residual Solvent Analysis by Gas Chromatography-
Headspace (GC-HS)

This method is used to identify and quantify residual solvents that may be present from the
manufacturing process, in accordance with ICH Q3C guidelines.[1][3][4]

o Chromatographic System:

o Column: A capillary column suitable for the separation of volatile organic compounds (e.g.,
G43).

o Carrier Gas: Helium or Nitrogen.
o Injector and Detector Temperature: Appropriate for the solvents being analyzed.

o Oven Temperature Program: A programmed temperature gradient to ensure separation of
all potential solvents.

e Headspace Sampler Parameters:

o Equilibration Temperature and Time: Optimized to drive the volatile solvents from the
sample matrix into the headspace.

¢ Preparation of Solutions:

o Standard Solution: A solution containing known amounts of the potential residual solvents
in a suitable solvent (e.g., DMSO).

o Sample Solution: The sample is accurately weighed and dissolved in the same solvent as
the standard.

e Procedure:

o The sample and standard vials are placed in the headspace autosampler.
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o After equilibration, a portion of the headspace gas is injected into the GC.

o The peak areas of the solvents in the sample chromatogram are compared to those in the
standard chromatogram for quantification.

Metabolic Pathway of Chlorpheniramine

Didesmethyl Chlorpheniramine is a metabolite of Chlorpheniramine, formed through successive
N-demethylation reactions primarily mediated by the cytochrome P450 enzyme system in the

liver.
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Metabolic conversion of Chlorpheniramine.

Experimental Workflow for Purity Analysis

The following diagram illustrates a typical workflow for determining the purity of a Didesmethyl
Chlorpheniramine Maleate Salt sample.
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Sample & Standard Preparation
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Workflow for HPLC purity determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Impurities: Guideline for Residual Solvents | ICH Q3C (R8) [pharmaspecialists.com]
e 2. scbt.com [scbt.com]

¢ 3. ICH Official web site : ICH [ich.org]

e 4. database.ich.org [database.ich.org]

¢ To cite this document: BenchChem. [Didesmethyl Chlorpheniramine Maleate Salt: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140656/docs#didesmethyl-chlorpheniramine-
maleate-salt-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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